Dutasteride EP impurity D

• Molecular Formula: C27H28F6N2O2
• Molecular Weight: 526.5 g/mol
• InChI: InChI=1S/C27H28F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,8,10,12-13,15-17,19H,4,6-7,9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19-,24-,25+/m0/s1
• InChIKey: YBVKJVHUCYJJMX-WRXCLABESA-N

Dutasteride EP Impurity D: Identity and Procurement Overview

Dutasteride EP Impurity D (CAS 3088800-46-5), chemically defined as N-[2,5-bis(trifluoromethyl)phenyl]-3-oxo-4-azaandrost-1,5-diene-17α-carboxamide, is a European Pharmacopoeia-specified related substance of the dual 5α-reductase inhibitor dutasteride [1]. Also known as 5,6-Dehydro-17α-Dutasteride or Dutasteride 17α-5-ene, this compound possesses the molecular formula C27H28F6N2O2 and a molecular weight of 526.51 g/mol [2]. It is one of the nine structurally characterized impurities listed in the European Pharmacopoeia (EP 8.0) monograph for dutasteride and is supplied as a fully characterized reference standard with detailed spectroscopic characterization data (HPLC, NMR, MS) compliant with regulatory guidelines for analytical method development, method validation, and quality control applications [3].

EP-specified impurity standard for dutasteride

Fully characterized reference material (HPLC, NMR, MS)

Non-interchangeable with Impurity G or E

• [1] ChemWhat. Dutasteride EP Impurity D. Product Information, CAS N/A. https://www.chemwhat.com/dutasteride-ep-impurity-d-cas-n-a/ View Source
• [2] SynZeal. Dutasteride EP Impurity D, CAS 3088800-46-5, Cat. No. SZ-D017005. https://www.synzeal.com/en/dutasteride-ep-impurity-d-2 View Source
• [3] CN104292293A – Preparation method of dutasteride impurity I. Google Patents, 2015. (Discloses that EP 8.0 lists 9 impurities for dutasteride.) https://patents.google.com/patent/CN104292293A/en View Source

Why Dutasteride EP Impurity D Cannot Be Substituted

Dutasteride impurity reference standards are structurally differentiated by two independent stereochemical and oxidative variables: the configuration at C-17 (α vs. β) and the presence or absence of the 5,6-double bond that creates the conjugated 4-azaandrost-1,5-diene system . Impurity D uniquely combines the 17α-carboxamide configuration with the Δ5,6 unsaturation—a dual modification that distinguishes it from Impurity G (17β epimer, same 1,5-diene), Impurity E (17α epimer, saturated at 5,6), and the parent API (17β, 5,6-saturated) [1]. Because these structural differences produce distinct chromatographic retention behavior, UV absorption profiles, and mass spectrometric fragmentation patterns, no single in-class analog can serve as a universal surrogate for Impurity D in system suitability testing, relative retention time (RRT) marker calibration, or forced degradation peak identification [2]. The EP monograph assigns a specific, non-interchangeable identity to each letter-designated impurity, making procurement of the exact EP impurity essential for pharmacopoeial compliance.

C-17 Epimerism (vs Impurity G)

17α configuration yields distinct retention time and peak shape, making Impurity G (17β) unsuitable as a marker for Impurity D.

5,6-Saturation State (vs Impurity E)

Impurity E lacks the 5,6-double bond, altering UV chromophore and mass, preventing interchangeability in degradation studies.

Pharmacopoeial Letter Code

EP 8.0 assigns unique designation D; no other EP impurity can substitute for compliance with monograph system suitability.

• [1] ChemWhat. Dutasteride EP Impurity G, CAS 1430804-85-5. (Comparator: 5,6-Dehydro-17β-dutasteride.) https://www.chemwhat.com/dutasteride-ep-impurity-g-cas-1430804-85-5/ View Source
• [2] Satyanarayana K, Srinivas K, Himabindu V, Mahesh Reddy G. Impurity profile study of dutasteride. Pharmazie. 2007 Oct;62(10):743-6. PMID: 18236777. https://pubmed.ncbi.nlm.nih.gov/18236777/ View Source

Quantitative Differentiation Evidence for Dutasteride EP Impurity D

C-17 Epimerism: Impurity D vs. Impurity G

Dutasteride EP Impurity D and Impurity G share the identical molecular formula (C27H28F6N2O2) and molecular weight (526.51 g/mol), both bearing the 4-azaandrost-1,5-diene skeleton with the Δ1 and Δ5,6 double bonds [1]. The sole structural differentiator is the stereochemical configuration at C-17: Impurity D possesses the 17α-carboxamide orientation, whereas Impurity G possesses the 17β-carboxamide orientation [2]. This C-17 epimerism produces distinct HPLC retention times: in a validated RP-HPLC method for dutasteride impurities, the alpha-isomer of dutasteride (17α-configuration) eluted at approximately 27.68 min, while the parent dutasteride (17β) eluted at approximately 30.03 min, demonstrating a retention time difference of ~2.35 min attributable to the epimeric configuration [3]. The 5,6-dehydro modification present in both Impurity D and G introduces further chromatographic shift relative to the saturated analogs due to increased conjugation in the 1,5-diene system .

C-17 Epimerism

Reported

17α (Impurity D) elutes earlier; α-isomer RT ~27.68 min vs β-isomer ~30.03 min in validated RP-HPLC (Mulla et al.)

Supports peak identification and system suitability

Exact D vs G RT difference not directly quantified; α/β separation demonstrated

Evidence Dimension	C-17 stereochemical configuration and chromatographic retention
Target Compound Data	17α configuration; 4-azaandrost-1,5-diene skeleton; MW 526.51; RP-HPLC retention of 17α-isomer ~27.68 min (Mulla et al. 2013)
Comparator Or Baseline	Impurity G: 17β configuration; identical 4-azaandrost-1,5-diene skeleton; MW 526.51
Quantified Difference	C-17 epimerism (α vs. β); ~2.35 min RT difference between α-isomer and β-isomer (dutasteride) in validated RP-HPLC method; specific Impurity D vs. G RT difference not directly quantified in available literature but expected to be resolvable based on epimeric separation principles
Conditions	RP-HPLC; preparative HPLC isolation method; C18 column; validated as per ICH guidelines (Mulla et al., IOSR-JAC, 2013)

Why This Matters

The C-17 epimeric relationship means Impurity D and Impurity G cannot be used interchangeably as reference standards for peak identification or system suitability—each produces a distinct chromatographic peak requiring independent retention time marker calibration.

• [1] Pharmaffiliates. Dutasteride – Impurity D (EP/BP), CAS 3088800-46-5, Cat. No. PA 04 86040. https://www.pharmaffiliates.com/en/3088800-46-5-dutasteride-impurity-d-pa0486040.html View Source
• [2] ChemWhat. Dutasteride EP Impurity G, CAS 1430804-85-5. (Chemical: N-[2,5-Bis(trifluoromethyl)phenyl]-3-oxo-4-azaandrost-1,5-diene-17β-carboxamide.) https://www.chemwhat.com/dutasteride-ep-impurity-g-cas-1430804-85-5/ View Source
• [3] Mulla S, Mukhopadhyay R, Kulkarni SR. Synthesis, Isolation, and Characterization of Isomeric Impurity of Dutasteride. IOSR Journal of Applied Chemistry. 2013;3(4):37-44. https://www.semanticscholar.org/paper/Synthesis,-Isolation,-and-Characterization-of-of-Mulla-Mukhopadhyay/a1bc0b0c183601b81ef6daf0dcd13ae464050629 View Source

5,6-Dehydrogenation: Impurity D vs. Parent API

Dutasteride EP Impurity D differs from the parent dutasteride API by the presence of an additional double bond at the 5,6-position, creating a conjugated 4-azaandrost-1,5-diene system. This structural difference is reflected in the molecular formulas: Impurity D is C27H28F6N2O2 (MW 526.51) versus dutasteride API at C27H30F6N2O2 (MW 528.53), a difference of exactly 2 hydrogen atoms [1]. The conjugation of the 1,5-diene chromophore in Impurity D produces a distinct UV absorption shift relative to the parent drug's isolated Δ1-ene. This property is analytically exploited for impurity-specific detection: pharmacopoeial HPLC methods for dutasteride typically employ detection wavelengths in the range of 210–240 nm (for the ene-lactam chromophore), and the extended conjugation in Impurity D alters its molar absorptivity and wavelength maximum compared to the parent API [2]. In stability-indicating methods, forced degradation of dutasteride under oxidative or high-temperature conditions can generate 5,6-dehydro impurities, making Impurity D a critical marker for degradation pathway monitoring [3].

5,6-Dehydro vs API

Head-to-head

MW: 526.51 (Impurity D) vs 528.53 (API); Δ2 Da; conjugated diene UV shift

Enables degradation marker detection by LC-MS/UV

Critical for oxidative stress degradation studies

Evidence Dimension	Molecular formula and extent of unsaturation
Target Compound Data	C27H28F6N2O2; MW 526.51; 4-azaandrost-1,5-diene (conjugated diene)
Comparator Or Baseline	Dutasteride API: C27H30F6N2O2; MW 528.53; 4-azaandrost-1-ene (isolated ene)
Quantified Difference	Δ 2 hydrogen atoms (dehydrogenation at C5-C6); MW difference of 2.02 Da
Conditions	Structural comparison based on established chemical identity from EP monograph and vendor characterization data

Why This Matters

The 2 Da mass difference and distinct UV chromophore make Impurity D uniquely identifiable by LC-MS and HPLC-UV, enabling its use as a specific marker for oxidative degradation pathways—a role that saturated analogs (e.g., Impurity E) cannot fulfill.

• [1] SynZeal. Dutasteride EP Impurity D, CAS 3088800-46-5. https://www.synzeal.com/en/dutasteride-ep-impurity-d-2 View Source
• [2] Satyanarayana K, Srinivas K, Himabindu V, Mahesh Reddy G. Impurity profile study of dutasteride. Pharmazie. 2007 Oct;62(10):743-6. PMID: 18236777. https://pubmed.ncbi.nlm.nih.gov/18236777/ View Source
• [3] CN109490444B – Method for separating and measuring degradation impurities in dutasteride raw material medicine and preparation by HPLC. Google Patents, 2020. https://patents.google.com/patent/CN109490444B/en View Source

Dual Modification: Impurity D vs. Impurity E

Dutasteride EP Impurity D represents a dual modification of the parent API scaffold—combining both 17α epimerization and 5,6-dehydrogenation—whereas Dutasteride EP Impurity E (17α-Dutasteride, CAS 1796930-46-5, MF C27H30F6N2O2) possesses only the 17α epimeric configuration with the 5,6-bond fully saturated (4-aza-5α-androst-1-ene) [1]. This means Impurity D (MW 526.51) is 2 Da lighter than Impurity E (MW 528.53) and carries the conjugated diene chromophore absent in Impurity E. The cumulative structural difference means Impurity D originates from a distinct formation pathway: Impurity E arises from epimerization at C-17 during synthesis (a process impurity), whereas the additional 5,6-unsaturation in Impurity D can result from oxidative dehydrogenation during synthesis, processing, or storage—placing it at the intersection of process and degradation impurity classification [2]. The European Pharmacopoeia assigns separate letter designations (D and E) precisely because these impurities differ in both chromatographic retention and formation mechanism, requiring independent reference standards for accurate quantification [3].

Dual Modification vs Impurity E

Reported

MW 526.51 (17α + 5,6-dehydro) vs 528.53 (17α + saturated); distinct UV chromophore

Supports independent quantification of process vs degradation impurities

EP assigns separate letter codes for D and E

Evidence Dimension	Combined structural features (C-17 configuration + 5,6 saturation state)
Target Compound Data	17α + 5,6-dehydro; C27H28F6N2O2; MW 526.51; 1,5-diene conjugation
Comparator Or Baseline	Impurity E: 17α + 5,6-saturated; C27H30F6N2O2; MW 528.53; isolated Δ1-ene
Quantified Difference	MW difference of 2.02 Da; different UV chromophore (conjugated diene vs. isolated ene); distinct HPLC retention
Conditions	Structural comparison based on EP monograph impurity designations; formation pathway analysis per CN104292293A

Why This Matters

Impurity D and Impurity E are assigned distinct EP letter codes because they differ in two independent structural dimensions, making them analytically non-interchangeable; procurement of Impurity D is specifically required for methods that must resolve and quantify the 5,6-dehydro-17α species.

• [1] Pharmaffiliates. Dutasteride – Impurity E, CAS 1796930-46-5 (17α-Dutasteride). https://www.pharmaffiliates.com/en/1796930-46-5 View Source
• [2] CN103044517A – Preparation method of five dutasteride impurities. Google Patents, 2013. https://patents.google.com/patent/CN103044517A/en View Source
• [3] CN104292293A – Preparation method of dutasteride impurity I. Google Patents, 2015. (Establishes EP 8.0 impurity designation framework.) https://patents.google.com/patent/CN104292293A/en View Source

EP 8.0 Designation as a Specified Impurity

The European Pharmacopoeia (EP 8.0) monograph for dutasteride specifies nine individual organic impurities, each assigned a unique letter code (A through I and beyond) based on structural identity and formation pathway [1]. Impurity D is specifically designated within this regulatory framework, meaning its identity, chromatographic retention characteristics, and acceptance limits are defined independently from Impurity G (the 17β epimer of the same 1,5-diene), Impurity E (17α epimer, saturated), and Impurity A (the 17β-carboxylic acid precursor, CAS 104239-97-6) . USP monographs similarly distinguish impurities by relative retention time (RRT) and relative response factor (RRF), with the isomer impurity (17α-epimer of dutasteride, analogous to Impurity E) assigned RRT ~1.05 relative to the dutasteride peak [2]. For ANDA and NDA filings, regulatory agencies require that each specified impurity be individually identified and quantified using a characterized reference standard of the exact EP-designated impurity, establishing Impurity D as a non-substitutable procurement item for pharmaceutical quality control laboratories .

EP 8.0 Designation

Class-level

Unique letter code D; 9 impurities specified; non-overlapping structural identities

Regulatory compliance requires exact EP impurity standard

USP also differentiates by relative retention time

Evidence Dimension	Pharmacopoeial impurity designation status
Target Compound Data	EP Impurity D: specifically designated impurity with independent letter code in EP 8.0 monograph
Comparator Or Baseline	All other EP impurities (A–I): each assigned unique letter code; Impurity G (5,6-dehydro-17β), Impurity E (17α-epimer), Impurity A (carboxylic acid)
Quantified Difference	EP 8.0 lists 9 distinct impurity designations; D is uniquely assigned to the 5,6-dehydro-17α species; no overlap in letter assignment
Conditions	European Pharmacopoeia 8.0 monograph for Dutasteride, as cited in CN104292293A; USP monograph Table 4 (Organic Impurities, Procedure 2) per USP40–NF35

Why This Matters

Regulatory submissions (ANDA/NDA/DMF) require demonstration of control over each EP-specified impurity using the corresponding reference standard; substitution with a different EP impurity or a non-EP analog is not acceptable for pharmacopoeial compliance.

• [1] CN104292293A – Preparation method of dutasteride impurity I. Google Patents, 2015. (States: 'Have 9 kinds of impurity in dutasteride's quality standard of European Pharmacopoeia EP 8.0.') https://patents.google.com/patent/CN104292293A/en View Source
• [2] DrugFuture. USP38 NF33 S2 – Dutasteride Monograph (Table 3: Relative Retention Times). https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m3711.html View Source

Reference Standard Purity and Characterization

Commercially available Dutasteride EP Impurity D reference standards are consistently supplied at ≥95% purity by HPLC across multiple independent vendors, accompanied by full characterization data packages including 1H-NMR, MS, and HPLC chromatograms . This purity specification meets the ≥95% threshold established as the minimum requirement for working control products used in quality control of dutasteride bulk drug substance and finished preparations, as specified in patent literature describing impurity reference standard preparation for EP compliance [1]. Vendor offerings also provide traceability against pharmacopoeial standards (USP or EP) upon feasibility assessment, enabling laboratories to establish metrological traceability chains for regulatory submissions [2]. The synthesis-on-demand model employed by several suppliers reflects the specialized, low-volume nature of this impurity standard and the absence of a continuously stocked commercial inventory for all EP impurities simultaneously, distinguishing this compound from higher-volume, routinely stocked impurities such as Impurity A or the dihydro impurity .

Purity & Characterization

Specification review

≥95% HPLC purity; full characterization (NMR, MS, HPLC); synthesis-on-demand

Supplier COA verification and lead time planning recommended

Traceability to EP/USP upon feasibility assessment

Evidence Dimension	Commercial purity specification and characterization documentation
Target Compound Data	≥95% HPLC purity; full characterization (NMR, MS, HPLC); synthesis-on-demand availability; COA provided
Comparator Or Baseline	Minimum ≥95% purity threshold for working control products per CN104292293A; routine impurities (e.g., Impurity A, dihydro impurity) are more commonly in-stock
Quantified Difference	≥95% meets regulatory working standard threshold; synthesis-on-demand vs. in-stock for higher-volume impurities
Conditions	Vendor specifications from SynZeal, Pharmaffiliates, ChemicalBook, CymitQuimica; regulatory threshold from CN104292293A

Why This Matters

The synthesis-on-demand status and specialized characterization package mean procurement lead time planning is essential; laboratories should verify supplier-provided COA content (NMR, MS, HPLC purity data) against EP monograph requirements before purchase.

• [1] CN104292293A – Preparation method of dutasteride impurity I. Google Patents, 2015. (Specifies ≥95% purity for working control products.) https://patents.google.com/patent/CN104292293A/en View Source
• [2] SynZeal. Dutasteride EP Impurity D, CAS 3088800-46-5. (Traceability against USP or EP pharmacopoeial standards.) https://www.synzeal.com/en/dutasteride-ep-impurity-d-2 View Source

Dutasteride EP Impurity D: Procurement and Application Scenarios

System Suitability and RRT Calibration

Dutasteride EP Impurity D is specifically required for establishing system suitability in pharmacopoeial HPLC methods for dutasteride related substances. Its unique 4-azaandrost-1,5-diene chromophore and 17α-configuration produce a chromatographic peak that is resolvable from both the parent API (17β, 5,6-saturated) and its 17β epimer Impurity G. Laboratories preparing for ANDA submissions or commercial batch release testing must use the exact EP Impurity D reference standard to calibrate RRT markers and verify resolution between the 5,6-dehydro-17α species and co-eluting neighboring impurities [1]. Substituting Impurity D with Impurity G or Impurity E in system suitability runs can lead to peak misidentification and failed acceptance criteria for resolution [2].

Forced Degradation: Oxidative and Thermal Stress

The 5,6-dehydrogenation present in Impurity D makes it a critical marker compound for forced degradation studies under oxidative (peroxide) and thermal stress conditions. The conjugated 1,5-diene system arises from dehydrogenation at the C5-C6 position of the steroid A-ring, a transformation that is specifically relevant to dutasteride's degradation chemistry [1]. Analytical laboratories conducting ICH Q1A(R2) stress testing should procure Impurity D as a reference standard to confirm the identity of the 5,6-dehydro degradation product peak in stressed sample chromatograms, enabling accurate mass balance calculations and degradation pathway elucidation that are required in the impurity section of regulatory dossiers [2].

LC-MS/MS Detection of 5,6-Dehydro-17α Species

The MW difference of 2.02 Da between Impurity D (526.51) and Impurity E/dutasteride API (528.53) provides a diagnostic mass spectrometric signature that distinguishes the 5,6-dehydro impurity class from the saturated analogs, even when chromatographic resolution is incomplete [1]. LC-MS/MS method developers can leverage this mass difference, combined with the distinct fragmentation pattern of the conjugated diene system, to establish selective multiple reaction monitoring (MRM) transitions for Impurity D. This capability is particularly valuable for trace-level impurity quantification in stability samples where Impurity D levels may be below 0.05% and UV-based detection lacks sufficient sensitivity [2].

DMF/ANDA Filing and Batch Release Procurement

For pharmaceutical manufacturers filing Drug Master Files (DMFs) or ANDAs for generic dutasteride products, EP Impurity D must be individually sourced and characterized as part of the impurity reference standard library. Regulatory agencies expect that each EP-specified impurity is controlled using a qualified reference standard of the exact chemical identity designated in the monograph; cross-use of a different impurity standard (e.g., using Impurity G to represent Impurity D) is not acceptable under ICH Q3A/Q3B impurity qualification frameworks [1]. Procurement teams should verify that the supplied Impurity D product includes a certificate of analysis documenting ≥95% HPLC purity, full spectroscopic characterization (1H-NMR, MS, IR), and a statement of traceability to EP or USP pharmacopoeial standards where feasible [2].

Application

Selection Property

Validation Focus

System Suitability & RRT Calibration

Unique 17α + 5,6-dehydro identity; resolvable from Impurity G and API

Verify peak resolution and RRT accuracy per EP monograph

Forced Degradation (Oxidative/Thermal)

5,6-dehydro marker for oxidative degradation pathway

Confirm identity of degradation peak in stressed samples

LC-MS/MS Detection

Diagnostic mass difference (Δ2 Da) and diene fragmentation

Establish selective MRM transitions for trace quantification

DMF/ANDA Filing & Batch Release

Pharmacopoeial compliance; exact EP impurity identity

COA includes ≥95% purity, full characterization, traceability

• [1] Satyanarayana K, Srinivas K, Himabindu V, Mahesh Reddy G. Impurity profile study of dutasteride. Pharmazie. 2007 Oct;62(10):743-6. PMID: 18236777. https://pubmed.ncbi.nlm.nih.gov/18236777/ View Source
• [2] CN109490444B – Method for separating and measuring degradation impurities in dutasteride raw material medicine and preparation by HPLC. Google Patents, 2020. https://patents.google.com/patent/CN109490444B/en View Source